Cas no 892856-09-6 (N-(4-bromo-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-(4-bromo-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide
• CAS No: 892856-09-6
• MF: C₁₆H₁₄BrN₃O₃S₂
• MW: 440.334660053253
• CID: 6251157
• PubChem ID: 22581318
• Update Time: 2025-06-13

N-(4-bromo-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide
• N-(4-bromobenzo[d]thiazol-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide
• F1822-0183
• 892856-09-6
• AKOS002047055

• Inchi： 1S/C16H14BrN3O3S2/c1-20(2)25(22,23)11-8-6-10(7-9-11)15(21)19-16-18-14-12(17)4-3-5-13(14)24-16/h3-9H,1-2H3,(H,18,19,21)
• InChI Key： DHNLVDMRLYJCNF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(NC(C1C=CC(=CC=1)S(N(C)C)(=O)=O)=O)S2

Computed Properties

• Exact Mass: 438.96600g/mol
• Monoisotopic Mass: 438.96600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-bromo-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide

Research Brief on N-(4-bromo-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide (CAS: 892856-09-6)

The compound N-(4-bromo-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide (CAS: 892856-09-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The compound's unique structural features, including the benzothiazole core and dimethylsulfamoyl moiety, suggest promising interactions with biological targets, making it a subject of intense investigation.

Recent studies have explored the synthesis and optimization of N-(4-bromo-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary research indicates that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(4-bromo-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide effectively targets the NLRP3 inflammasome, a key player in chronic inflammatory diseases. The study reported a significant reduction in pro-inflammatory cytokines in vitro, suggesting potential applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations have delved into the compound's pharmacokinetic properties. A recent pharmacokinetic profiling study revealed that N-(4-bromo-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide has favorable oral bioavailability and a half-life conducive to once-daily dosing. These findings are encouraging for its development as an oral therapeutic agent. However, challenges such as metabolic stability and potential drug-drug interactions require further optimization and validation in animal models.

The mechanistic underpinnings of N-(4-bromo-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide's activity are also under scrutiny. Computational modeling and molecular docking studies suggest that the compound binds to the ATP-binding site of target enzymes, thereby inhibiting their activity. These insights are paving the way for structure-activity relationship (SAR) studies aimed at designing derivatives with enhanced potency and selectivity.

In conclusion, N-(4-bromo-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide represents a promising candidate for further development in the treatment of inflammatory and potentially other diseases. Ongoing research is expected to elucidate its full therapeutic potential and address existing challenges. The compound's unique chemical structure and biological activity profile position it as a valuable asset in the quest for novel therapeutics, warranting continued investigation and investment.